Cas no 10145-85-4 (D-Alanine, N-(N-L-alanyl-D-alanyl)-)

• Product Name: D-Alanine, N-(N-L-alanyl-D-alanyl)-
• CAS No: 10145-85-4
• MF: C₉H₁₇N₃O₄
• MW: 231.248982191086
• CID: 1132032
• Update Time: 2024-07-27

D-Alanine, N-(N-L-alanyl-D-alanyl)- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-(N-L-alanyl-D-alanyl)-
• D-Alanine, L-alanyl-D-alanyl-

• Inchi： 1S/C9H17N3O4/c1-4(10)7(13)11-5(2)8(14)12-6(3)9(15)16/h4-6H,10H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)/t4-,5+,6+/m0/s1
• InChI Key： BYXHQQCXAJARLQ-KVQBGUIXSA-N
• SMILES： C(O)(=O)[C@@H](C)NC(=O)[C@@H](C)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 231.12201

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 566.5±45.0 °C(Predicted)
• PSA: 121.52
• pka: 3.41±0.10(Predicted)